Cas no 73096-36-3 (5-(3-Methoxyphenyl)-1H-tetrazole)

• Product Name: 5-(3-Methoxyphenyl)-1H-tetrazole
• CAS No: 73096-36-3
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD03093094
• CID: 90592
• PubChem ID: 3498447
• Update Time: 2025-04-18

5-(3-Methoxyphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-1H-tetrazole
• 5-(3-methoxyphenyl)-2H-tetrazole
• 5-(3-methoxy-phenyl)-1(2)H-tetrazole
• 5-(3'-methoxyphenyl)-1H-tetrazole
• 5-(3-methoxyphenyl)tetrazole
• 5-<3'-Methoxyphenyl>-tetrazol
• 73096-36-3
• CS-0059244
• MFCD03093094
• AKOS001109899
• AC6700
• A923776
• SCHEMBL13113060
• SCHEMBL703677
• 5-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole
• BS-52893
• 5-(3-Methoxyphenyl)-1H-tetrazole, AldrichCPR
• SY038792
• AKOS000661399
• Z3220193784
• DTXSID00393060
• 5-(3'-methoxyphenyl)tetrazole
• LCZC2684
• FT-0619626
• CHEMBL276965
• EN300-10916
• STK826148
• 5-(3-methoxyphenyl)-2H-1,2,3,4-tetrazole

• MDL： MFCD03093094
• Inchi： 1S/C8H8N4O/c1-13-7-4-2-3-6(5-7)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
• InChI Key： KVMUPWSDGZTZGM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2N=NNN=2)=C1
• BRN： 1212228

Computed Properties

• Exact Mass: 176.07000
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.288
• Melting Point: 156-158°C
• Boiling Point: 377.5 °C at 760 mmHg
• Flash Point: 137.4 °C
• Refractive Index: 1.591
• PSA: 63.69000
• LogP: 0.87530
• Solubility: Insoluble in water.

5-(3-Methoxyphenyl)-1H-tetrazole Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives